Cas no 2171635-18-8 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamido-2-methylbutanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamido-2-methylbutanoic acid
• CAS No: 2171635-18-8
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5950731
• PubChem ID: 165586204
• Update Time: 2025-06-26

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamido-2-methylbutanoic acid
• 2171635-18-8
• EN300-1526455
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxy-4-methylpentanamido]-2-methylbutanoic acid

• Inchi： 1S/C27H34N2O6/c1-16(25(31)32)17(2)28-24(30)23(14-27(3,4)34-5)29-26(33)35-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,16-17,22-23H,14-15H2,1-5H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： QAAPWUSRJOGFIV-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CC(C(NC(C)C(C(=O)O)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamido-2-methylbutanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamido-2-methylbutanoic Acid (CAS No. 2171635-18-8)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamido-2-methylbutanoic acid, with the CAS number 2171635-18-8, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which contribute to its unique chemical properties. The presence of a fluoren-9-ylmethoxycarbonyl moiety and multiple amide linkages suggests potential applications in the synthesis of bioactive molecules. Specifically, the fluorenyl group is known for its stability and rigidity, which can enhance the binding affinity of drug candidates to their target proteins.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the advantages of fluorinated compounds. The incorporation of fluorine atoms into molecular structures often leads to improved metabolic stability, lipophilicity, and binding affinity. This has made fluorinated derivatives valuable in the design of small-molecule drugs targeting various diseases, including cancer and inflammatory disorders.

The compound’s name, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamido-2-methylbutanoic acid, provides detailed insights into its chemical composition. The fluoren-9-ylmethoxycarbonyl group is a key feature that likely contributes to its pharmacological properties. This group is commonly used in medicinal chemistry due to its ability to enhance the solubility and bioavailability of drug candidates. Additionally, the presence of multiple amide bonds suggests that this compound may serve as a versatile building block for more complex molecules.

Recent studies have highlighted the importance of amide linkages in drug design. Amides are frequently found in biologically active molecules due to their ability to form stable hydrogen bonds with target proteins. The specific arrangement of amide groups in this compound may contribute to its potential as a scaffold for developing novel therapeutic agents. For instance, the combination of fluorenylmethoxycarbonyl and amide functionalities could lead to enhanced interactions with biological targets, thereby improving drug efficacy.

The methoxy and methyl substituents in the molecule also play crucial roles in determining its chemical behavior. Methoxy groups are known for their ability to increase lipophilicity, while methyl groups can influence steric hindrance and electronic properties. These substituents can be strategically positioned to optimize binding interactions with biological targets, making this compound a promising candidate for further exploration.

In the context of current research trends, this compound aligns well with the growing interest in fluorinated derivatives as pharmacophores. Fluorine-containing compounds have shown remarkable potential in various therapeutic areas due to their unique physicochemical properties. For example, fluorinated drugs have demonstrated improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This has led to increased efforts in synthesizing and evaluating fluorinated derivatives for clinical applications.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamido-2-methylbutanoic acid involves multi-step organic reactions that require careful optimization. The introduction of the fluorenylmethoxycarbonyl group necessitates precise control over reaction conditions to ensure high yield and purity. Additionally, the presence of multiple functional groups necessitates careful consideration during purification steps to avoid unwanted side reactions.

One of the key challenges in working with such complex molecules is achieving high enantiomeric purity if chirality is a critical factor for biological activity. The use of chiral auxiliaries or catalysts may be necessary to ensure that only one enantiomer is produced during synthesis. This is particularly important given that many biologically active molecules exhibit stereoselective interactions with their targets.

The potential applications of this compound extend beyond basic research. Given its structural complexity and functional diversity, it could serve as a valuable intermediate in the synthesis of more sophisticated drug candidates. For instance, it may be used to develop novel inhibitors targeting enzymes involved in disease pathways such as cancer metabolism or inflammation.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-4-methylpentanamido-2-methylbutanoic acid (CAS No. 2171635-18-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further investigation into drug discovery and development. As research continues to uncover new applications for fluorinated derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.